Cas no 252870-59-0 (4-Penten-2-amine,5-(5-ethoxy-3-pyridinyl)-N-methyl-, (4E)-)

• Product name: 4-Penten-2-amine,5-(5-ethoxy-3-pyridinyl)-N-methyl-, (4E)-
• CAS No: 252870-59-0
• MF: C₁₃H₂₀N₂O
• MW: 220.31100
• CID: 246570
• PubChem ID: 9899323

4-Penten-2-amine,5-(5-ethoxy-3-pyridinyl)-N-methyl-, (4E)- Chemical and Physical Properties

Names and Identifiers

• 4-Penten-2-amine,5-(5-ethoxy-3-pyridinyl)-N-methyl-, (4E)-
• 4-Penten-2-amine,5-(5-ethoxy-3-pyridinyl)-N-methyl-,(4E)-(9CI)
• 4,6-heptadienal
• KJZMFQZAEDAMAE-FNORWQNLSA-N
• (4E)-N-methyl-5-(5-ethoxy-3-pyridyl)4-penten-2-amine
• SCHEMBL905209
• (4E)-N-Methyl-5-(5-ethoxy-3-pyridyl)-4-penten-2-amine
• SCHEMBL905210
• 252870-59-0

• Inchi： InChI=1S/C13H20N2O/c1-4-16-13-8-12(9-15-10-13)7-5-6-11(2)14-3/h5,7-11,14H,4,6H2,1-3H3/b7-5+
• InChI Key： KJZMFQZAEDAMAE-FNORWQNLSA-N
• SMILES： CCOC1=CN=CC(/C=C/CC(NC)C)=C1

Computed Properties

• Exact Mass: 220.15800
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• PSA: 34.15000
• LogP: 2.88240